Cas no 16381-45-6 (3,5-Dimethyl-1H-indole-2-carboxylic acid)

3,5-Dimethyl-1H-indole-2-carboxylic acid structure

16381-45-6 structure

Product Name:3,5-Dimethyl-1H-indole-2-carboxylic acid

CAS No:16381-45-6

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD05864521

CID:98600

PubChem ID:3157472

Update Time:2025-04-18

3,5-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-Dimethyl-1H-indole-2-carboxylic acid
- 1H-Indole-2-carboxylicacid, 3,5-dimethyl-
- 3,5-dimethyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
- 3,5-dimethylindole-2-carboxylic acid
- CHEMBRDG-BB 4004390
- TIMTEC-BB SBB010795
- DTXSID90390129
- AKOS000266240
- GBZZEXCOEXFISD-UHFFFAOYSA-N
- LS-02879
- CS-0105027
- FT-0718504
- MFCD05864521
- EN300-103388
- 16381-45-6
- 1-Boc-3-amniopiperidine
- Z1198166199
- SB15194
- SCHEMBL2816058
- 1H-Indole-2-carboxylic acid, 3,5-dimethyl-
- G82026
- ALBB-007749
- DB-028607
- STK504761
- MDL： MFCD05864521
- Inchi： 1S/C11H11NO2/c1-6-3-4-9-8(5-6)7(2)10(12-9)11(13)14/h3-5,12H,1-2H3,(H,13,14)
- InChI Key： GBZZEXCOEXFISD-UHFFFAOYSA-N
- SMILES： OC(C1=C(C)C2C=C(C)C=CC=2N1)=O

Computed Properties

Exact Mass: 189.07900
Monoisotopic Mass: 189.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.1A^2
XLogP3: 2.6

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 413.2±40.0 °C at 760 mmHg
Flash Point: 203.7±27.3 °C
Refractive Index: 1.673
PSA: 53.09000
LogP: 2.48290
Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,5-Dimethyl-1H-indole-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

3,5-Dimethyl-1H-indole-2-carboxylic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dimethyl-1H-indole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	018962-500mg	3,5-Dimethyl-1H-indole-2-carboxylic acid	16381-45-6		500mg	2957CNY	2021-05-07
Matrix Scientific	018962-500mg	3,5-Dimethyl-1H-indole-2-carboxylic acid	16381-45-6		500mg	$182.00	2023-09-09
Fluorochem	058638-10g	3,5-Dimethyl-1H-indole-2-carboxylic acid	16381-45-6	95%	10g	￡280.00	2022-03-01
Fluorochem	058638-1g	3,5-Dimethyl-1H-indole-2-carboxylic acid	16381-45-6	95%	1g	￡58.00	2022-03-01
Fluorochem	058638-5g	3,5-Dimethyl-1H-indole-2-carboxylic acid	16381-45-6	95%	5g	￡167.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	018962-500mg	3,5-Dimethyl-1H-indole-2-carboxylic acid	16381-45-6		500mg	2957.0CNY	2021-07-05
Chemenu	CM240390-5g	3,5-Dimethyl-1H-indole-2-carboxylic acid	16381-45-6	95%	5g	$825	2021-08-04
Chemenu	CM240390-5g	3,5-Dimethyl-1H-indole-2-carboxylic acid	16381-45-6	95%	5g	$677	2023-02-02
abcr	AB215634-1 g	3,5-Dimethyl-1H-indole-2-carboxylic acid; 95%	16381-45-6		1g	€128.10	2023-01-27
abcr	AB215634-5 g	3,5-Dimethyl-1H-indole-2-carboxylic acid; 95%	16381-45-6		5g	€365.50	2023-01-27

3,5-Dimethyl-1H-indole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:16381-45-6)3,5-Dimethyl-1H-indole-2-carboxylic acid

Order Number:A1068385

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 18:40

Price ($):447.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

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